Cas no 926213-98-1 (2-(1-cyclopropyl-N-methylformamido)acetic acid)

• Product Name: 2-(1-cyclopropyl-N-methylformamido)acetic acid
• CAS No: 926213-98-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD09050622
• CID: 2109845
• Update Time: 2025-10-05

2-(1-cyclopropyl-N-methylformamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylcarbonyl)-N-methylGlycine
• 2-[(CYCLOPROPYLCARBONYL)(METHYL)AMINO]ACETIC ACID
• 2-(N-Methylcyclopropanecarboxamido)acetic acid
• 2-(1-cyclopropyl-N-methylformamido)acetic acid

• MDL： MFCD09050622
• Inchi： 1S/C7H11NO3/c1-8(4-6(9)10)7(11)5-2-3-5/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： QSEXRJPSOUALOF-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Topological Polar Surface Area: 57.6

Additional information on 2-(1-cyclopropyl-N-methylformamido)acetic acid

Comprehensive Analysis of 2-(1-cyclopropyl-N-methylformamido)acetic acid (CAS No. 926213-98-1): Properties, Applications, and Industry Trends

In the realm of fine chemicals and pharmaceutical intermediates, 2-(1-cyclopropyl-N-methylformamido)acetic acid (CAS No. 926213-98-1) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclopropyl and N-methylformamido functional groups, serves as a critical building block in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in drug discovery, agrochemicals, and specialty materials, aligning with the growing demand for high-purity intermediates and sustainable synthesis methods.

The molecular formula of 2-(1-cyclopropyl-N-methylformamido)acetic acid incorporates a carboxylic acid moiety, enabling diverse reactivity patterns. Its CAS No. 926213-98-1 ensures precise identification in regulatory and commercial contexts. Recent studies highlight its role in optimizing bioavailability and metabolic stability in active pharmaceutical ingredients (APIs), addressing key challenges in modern drug development. Industry leaders are also investigating its utility in green chemistry initiatives, where its modular structure supports atom-efficient transformations.

From a market perspective, the demand for cyclopropyl-containing compounds like CAS No. 926213-98-1 has surged, driven by trends in personalized medicine and targeted therapies. Analytical techniques such as HPLC and LC-MS are routinely employed to verify its purity, a critical factor for GMP-compliant production. Furthermore, its compatibility with continuous flow chemistry systems positions it as a candidate for scalable industrial processes, reducing waste and energy consumption—a priority for ESG-focused enterprises.

Innovations in catalytic amidation and cyclopropanation methodologies have further enhanced the accessibility of this compound. For instance, its synthesis via Pd-catalyzed cross-coupling has been optimized to achieve higher yields, resonating with the pharmaceutical industry’s push toward cost-effective synthesis. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug design, a hot topic in bioconjugation research.

Environmental and regulatory considerations are equally pivotal. The REACH compliance status of 2-(1-cyclopropyl-N-methylformamido)acetic acid underscores its suitability for global markets, while its low ecotoxicity profile aligns with green chemistry principles. As the industry shifts toward bio-based feedstocks, derivatives of this compound are being explored for their potential in biodegradable materials, tapping into the circular economy narrative.

In conclusion, CAS No. 926213-98-1 exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug formulation, material science, and process optimization, making it a compound of enduring relevance. For researchers and procurement specialists, understanding its structure-activity relationships and supply chain dynamics is essential to leverage its full potential in a competitive landscape.